Cas no 1804486-80-3 (Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804486-80-3
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4874023
• Update Time: 2025-10-28

Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)7-5(4-11)3-6(12)15-8(7)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： GUDCUABBYSFHJK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)F)C=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate

Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804486-80-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1804486-80-3, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromomethyl group at the 4-position, a chloro group at the 6-position, and a difluoromethyl group at the 2-position, along with a carboxylate ester at the 3-position, exhibits remarkable utility in the synthesis of various bioactive molecules.

The structural features of Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate make it a valuable building block for medicinal chemists. The presence of the bromomethyl group provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This capability is particularly advantageous in the development of novel heterocyclic compounds, which are prevalent in modern drug discovery.

The chloro and difluoromethyl substituents contribute to the compound's overall electronic properties and influence its interactions with biological targets. The chloro group can participate in electrophilic aromatic substitution reactions or serve as a handle for further derivatization, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. These features collectively make Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate a versatile scaffold for designing molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of kinase inhibitors, particularly those targeting oncogenic kinases. Pyridine derivatives have emerged as pivotal scaffolds in this domain due to their ability to modulate protein-protein interactions and enzyme activity. Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate has been utilized in several research endeavors aimed at identifying potent inhibitors of aberrantly activated kinases involved in cancer progression. Its structural motifs have been incorporated into molecules that exhibit promising preclinical activity against various tumor types.

The compound's utility extends beyond kinase inhibition. It has also been explored as a precursor in the synthesis of antiviral and antibacterial agents. The pyridine core is a common structural motif in many bioactive compounds, and modifications at specific positions can lead to enhanced efficacy and reduced toxicity. For instance, derivatives of Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl))pyridine-3-carboxylate have shown potential in inhibiting viral proteases and enzymes essential for bacterial survival. These findings underscore the importance of this intermediate in addressing emerging infectious diseases.

The synthesis of Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl))pyridine-3-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the chloro and difluoromethyl groups, followed by formylation at the 3-position to establish the carboxylate ester functionality. The final step often involves bromination at the 4-position to yield the desired product. These synthetic routes showcase the integration of transition metal catalysis and organometallic chemistry, which are essential for constructing complex molecular architectures efficiently.

The growing demand for high-quality intermediates like Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl))pyridine-3-carboxylate underscores the dynamic nature of pharmaceutical research and development. As new therapeutic targets are identified and existing drugs are optimized, the need for versatile building blocks continues to increase. This compound exemplifies how strategic functionalization can yield molecules with diverse biological activities, making it an indispensable tool for medicinal chemists.

In conclusion, Ethyl 4-(bromomethyl)-6-chloro-2-(difluoromethyl))pyridine-3-carboxylate (CAS No. 1804486-80-3) represents a critical intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity profile enable its use in constructing a wide range of bioactive molecules, particularly those targeting kinases, viruses, and bacteria. The continued exploration of this compound and its derivatives promises to yield novel therapeutic agents that address unmet medical needs.